Cas no 97055-73-7 (N,N-dipentylpentan-1-amine;4-methylbenzenesulfonic acid)

• Product Name: N,N-dipentylpentan-1-amine;4-methylbenzenesulfonic acid
• CAS No: 97055-73-7
• MF: C₂₂H₄₁NO₃S
• MW: 399.630845785141
• CID: 2820172
• PubChem ID: 71331632
• Update Time: 2025-04-21

N,N-dipentylpentan-1-amine;4-methylbenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 97055-73-7
• 4-Methylbenzene-1-sulfonic acid--N,N-dipentylpentan-1-amine (1/1)
• DTXSID00760197
• N,N-dipentylpentan-1-amine;4-methylbenzenesulfonic acid

• Inchi： 1S/C15H33N.C7H8O3S/c1-4-7-10-13-16(14-11-8-5-2)15-12-9-6-3;1-6-2-4-7(5-3-6)11(8,9)10/h4-15H2,1-3H3;2-5H,1H3,(H,8,9,10)
• InChI Key： XKXYHMGUQSSXFR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.N(CCCCC)(CCCCC)CCCCC

Computed Properties

• Exact Mass: 399.28071534Da
• Monoisotopic Mass: 399.28071534Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 13
• Complexity: 305
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų